Cas no 898285-82-0 (3-Etiocholanol)

3-Etiocholanol structure
3-Etiocholanol structure
Product Name:3-Etiocholanol
CAS No:898285-82-0
MF:C19H32O
MW:276.456786155701
CID:69399
PubChem ID:102600958
Update Time:2025-04-18

3-Etiocholanol Chemical and Physical Properties

Names and Identifiers

    • 3-Etiocholanol
    • Hexadecahydro-10,13-dimethyl-1H-cyclopenta[a]phenanthren-3-ol
    • (5R,8S,9S,10S,13S,14S)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • 898285-82-0
    • Inchi: 1S/C19H32O/c1-18-9-3-4-16(18)15-6-5-13-12-14(20)7-11-19(13,2)17(15)8-10-18/h13-17,20H,3-12H2,1-2H3/t13-,14?,15+,16+,17+,18+,19+/m1/s1
    • InChI Key: DJTOLSNIKJIDFF-CYYKUEATSA-N
    • SMILES: OC1CC[C@@]2(C)[C@@H](C1)CC[C@H]1[C@@H]3CCC[C@@]3(C)CC[C@@H]12

Computed Properties

  • Exact Mass: 276.245315640g/mol
  • Monoisotopic Mass: 276.245315640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.9
  • Topological Polar Surface Area: 20.2Ų
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